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Compound of Interest

Compound Name: Ynt-185

Cat. No.: B15617110

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, synthesis, and

pharmacological characterization of Ynt-185, a non-peptide, selective orexin type-2 receptor

(OX2R) agonist. This document is intended for researchers, scientists, and professionals in the

field of drug development who are interested in the therapeutic potential of orexin receptor

agonists, particularly for the treatment of narcolepsy and other sleep-wake disorders.

Introduction
Ynt-185 is a small molecule that acts as a selective agonist for the orexin type-2 receptor

(OX2R).[1][2][3] Orexins are neuropeptides that play a crucial role in regulating wakefulness,

and their deficiency is a primary cause of the sleep disorder narcolepsy.[2][4][5] Ynt-185 was

developed by researchers at the University of Tsukuba as a potential therapeutic agent that can

mimic the action of endogenous orexins.[4][5] This compound has been shown to penetrate the

blood-brain barrier and ameliorate symptoms in mouse models of narcolepsy, making it a

significant lead compound in the development of treatments for this condition.[1][6][7]
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The following table summarizes the key physicochemical properties of Ynt-185.

Property Value Reference

Chemical Name

3'-[[[3-[[2-[[2-

(Dimethylamino)benzoyl]amino

]ethyl]amino]phenyl]amino]sulf

onyl]-4'-methoxy-N,N-dimethyl-

[1,1'-biphenyl]-3-carboxamide

dihydrochloride

[8]

Molecular Formula C₃₃H₃₇N₅O₅S·2HCl [8]

Molecular Weight 688.66 g/mol [8]

CAS Number 1804978-82-2 [8]

Purity ≥98% (HPLC) [8]

Solubility

Water (68.87 mg/mL, 100

mM), DMSO (68.87 mg/mL,

100 mM)

[8]

Storage Store at -20°C [8]

In Vitro Pharmacology
Ynt-185 has been characterized in vitro for its activity at human orexin receptors expressed in

Chinese Hamster Ovary (CHO) cells. The following table summarizes its potency and

selectivity.

Parameter OX₁R OX₂R
Selectivity
(OX₁R/OX₂R)

Reference

EC₅₀ (μM) 2.75 0.028 ~98-fold [1][3][8]

In Vivo Pharmacology
The efficacy of Ynt-185 has been demonstrated in various mouse models of narcolepsy. The

following table summarizes the key in vivo experiments and their outcomes.
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Animal Model
Administration
Route

Dosage Key Outcomes Reference

Wild-type Mice
Intraperitoneal

(i.p.)
20-40 mg/kg

Increased

wakefulness.
[1][3]

Wild-type Mice
Intracerebroventr

icular (i.c.v.)
300 nmol

Significantly

increased wake

time for 3 hours

and decreased

NREM sleep

time.

[1][3]

Orexin Knockout

(OXKO) Mice

Intraperitoneal

(i.p.)
40 and 60 mg/kg

Significantly

increased the

latency to the

first sleep-onset

REM (SOREM)

period.

[1]

Orexin/Ataxin-3

Mice

Intraperitoneal

(i.p.)
40 mg/kg

Significantly

decreased the

frequency of

chocolate-

induced

SOREMs for 3

hours.

[1]

Synthesis
While a detailed, step-by-step synthesis protocol for Ynt-185 is not publicly available in the

provided search results, the discovery of Ynt-185 was the result of a lead optimization process

from a hit compound.[4] The synthesis is described in the primary literature by Nagahara T, et

al. in the Journal of Medicinal Chemistry (2015).[1] Researchers interested in the specific

synthetic route should refer to this publication.
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The following are summaries of the key experimental protocols used to characterize Ynt-185.

For complete, detailed methodologies, please refer to the primary publications cited.

In Vitro: Intracellular Ca²⁺ Mobilization Assay
This assay was used to determine the agonist activity of Ynt-185 at orexin receptors.[1]

Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing either human OX₁R or

OX₂R.

General Procedure:

Cells are loaded with a calcium-sensitive fluorescent dye.

Ynt-185 is added at various concentrations.

The change in intracellular calcium concentration is measured using a fluorescence plate

reader.

The EC₅₀ value is calculated from the dose-response curve.

In Vitro: Electrophysiology in Brain Slices
This method was used to confirm the agonistic effect of Ynt-185 on neurons that naturally

express orexin receptors.[8]

Tissue: Mouse brain slices containing the tuberomammillary nucleus (TMN), where

histaminergic neurons expressing OX₂R are located.

General Procedure:

Brain slices are prepared and maintained in artificial cerebrospinal fluid.

Patch-clamp recordings are performed on identified histaminergic neurons.

Ynt-185 is applied to the bath, and changes in neuronal firing rate and membrane

potential are recorded.

Ynt-185 was found to depolarize these neurons, consistent with an agonistic effect.[8]
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In Vivo: Evaluation in Narcolepsy Mouse Models
These studies were conducted to assess the therapeutic potential of Ynt-185 in living animals.

[1]

Animal Models:

Orexin knockout (OXKO) mice, which lack the gene for orexin.

Orexin/ataxin-3 transgenic mice, in which orexin neurons are progressively lost.

General Procedure:

Mice are surgically implanted with electrodes for electroencephalogram (EEG) and

electromyogram (EMG) recording to monitor sleep-wake states.

Ynt-185 or vehicle is administered via the specified route (i.p. or i.c.v.).

EEG/EMG data is recorded and analyzed to determine time spent in wakefulness, NREM

sleep, and REM sleep.

For cataplexy models, the frequency and latency of cataplectic attacks (SOREMs) are

quantified.

Signaling Pathway and Experimental Workflow
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Caption: Simplified signaling pathway of Ynt-185 acting on the Orexin 2 Receptor (OX₂R).
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Experimental Workflow for Ynt-185 Evaluation
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Caption: Generalized experimental workflow for the preclinical evaluation of Ynt-185.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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